Cas no 953010-08-7 (N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide)

• Product Name: N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide
• CAS No: 953010-08-7
• MF: C₂₀H₁₉FN₂O₅
• MW: 386.373668909073
• CID: 6311470
• PubChem ID: 16866870
• Update Time: 2025-07-18

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide
• 953010-08-7
• N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)-3,4,5-trimethoxybenzamide
• N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]-3,4,5-trimethoxybenzamide
• N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}-3,4,5-trimethoxybenzamide
• F2493-0413
• AKOS024651652

• Inchi： 1S/C20H19FN2O5/c1-25-17-8-13(9-18(26-2)19(17)27-3)20(24)22-11-15-10-16(28-23-15)12-4-6-14(21)7-5-12/h4-10H,11H2,1-3H3,(H,22,24)
• InChI Key： ZFDCFAICUQTVDF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CNC(C2C=C(C(=C(C=2)OC)OC)OC)=O)=NO1

Computed Properties

• Exact Mass: 386.12779987g/mol
• Monoisotopic Mass: 386.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.8Ų

Additional information on N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide

N-{5-(4-Fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide (CAS No. 953010-08-7): An Overview of a Promising Compound in Medicinal Chemistry

N-{5-(4-Fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide (CAS No. 953010-08-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a 1,2-oxazole ring and multiple methoxy substituents. The presence of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various pharmacological studies.

The chemical structure of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide is composed of a benzamide core with a 1,2-oxazole moiety attached to the benzene ring through a methylene bridge. The 4-fluorophenyl group further enhances the compound's lipophilicity and bioavailability. The methoxy groups on the benzene ring contribute to the compound's stability and solubility in both aqueous and organic solvents. These structural elements collectively influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide has shown promising results in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This mechanism of action suggests that N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide could be developed as a novel anticancer agent.

The pharmacokinetic properties of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. Furthermore, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In terms of safety and toxicity profiles, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide has been evaluated in several preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further long-term safety studies are necessary to fully assess its potential for chronic use.

The development of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide as a therapeutic agent is currently at an early stage. Ongoing research aims to optimize its chemical structure to enhance its efficacy and reduce potential side effects. Additionally, efforts are being made to develop suitable formulations for different routes of administration, including oral and intravenous delivery.

In conclusion, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}-3,4,5-trimethoxybenzamide (CAS No. 953010-08-7) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding of various diseases and contributing to the development of novel therapeutic strategies.